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Compound of Interest

Compound Name: Triethylene glycol dinitrate

Cat. No.: B090936 Get Quote

This document provides crucial safety and logistical information for laboratory personnel

handling Triethylene Glycol Dinitrate (TEGDN). Adherence to these procedural guidelines is

mandatory to mitigate the significant risks associated with this energetic material.

Triethylene glycol dinitrate (TEGDN) is a high-energy, explosive organic compound that is

extremely sensitive to shock, friction, and heat.[1][2] It is classified as a desensitized explosive

and presents severe health hazards, being fatal if swallowed, inhaled, or in contact with skin,

and may cause organ damage through prolonged or repeated exposure.[1] All operations must

be conducted by trained personnel familiar with the associated hazards and necessary

precautions.[1]

Personal Protective Equipment (PPE) Requirements
Consistent and correct use of appropriate PPE is the most critical line of defense against

exposure and injury. The following table summarizes the mandatory PPE for handling TEGDN.
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Body Part Required PPE
Standards &
Specifications

Eyes/Face

Tightly fitting safety goggles

with side-shields or a full face

shield where splashing is

possible.

Must conform to EN 166 (EU)

or NIOSH (US) standards.[3]

Skin/Body

Fire/flame resistant and

impervious clothing. A one-

piece cotton uniform is

recommended.

Protective clothing should be

appropriate for the potential

exposure.[1]

Chemical impermeable gloves

(e.g., Nitrile rubber).

Select based on breakthrough

time and permeation rate.

Conductive foot protection. To prevent static discharge.[1]

Respiratory
A full-face respirator with a

cartridge for organic vapors.

Required if exposure limits are

exceeded, irritation is

experienced, or ventilation is

inadequate.[3][4]

Operational Plan: Handling and Decontamination
This section outlines the step-by-step procedures for safely handling TEGDN in a laboratory

setting.

Pre-Handling Preparations
Area Designation: All work with TEGDN must be conducted in a designated, well-ventilated

area specifically designed for processing explosives.[1]

Equipment Setup: Ensure all equipment, including containers and receiving equipment, is

properly bonded and grounded to prevent static discharge.[1] Use only non-sparking tools.[1]

Ignition Source Removal: Eliminate all potential sources of ignition, such as open flames,

sparks, and hot surfaces, from the handling area.[1][5]
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Emergency Preparedness: Confirm that an eye wash fountain and quick-drench safety

shower are accessible and operational.[5] Ensure spill cleanup materials (e.g., non-abrasive

absorbents like wipes or pads) are readily available.[1]

Personnel Training: Verify that all personnel involved have received specific training on the

hazards and handling procedures for TEGDN.[1]

Safe Handling Protocol
Don PPE: Before entering the designated handling area, correctly don all required PPE as

specified in the table above.

Chemical Transport: Transport TEGDN in tightly closed, appropriate containers.

Dispensing: When dispensing, avoid splashing and the creation of mist or spray.[4] It is

crucial to keep the substance wetted with triethylene glycol to maintain its desensitized state.

[1]

Manipulation: Do not subject the material to any form of grinding, shock, impact, or friction.[1]

Hygiene: Do not eat, drink, or smoke in the handling area.[1] Wash hands thoroughly after

handling the substance.[1][5]

Post-Handling and Decontamination
Decontaminate Work Area: Wipe down all surfaces and equipment with a suitable solvent.

Decontaminate PPE: Remove contaminated clothing and footwear immediately.[1]

Thoroughly decontaminate reusable PPE before storage. Dispose of single-use items as

hazardous waste.

Personal Hygiene: Wash hands and other potentially exposed skin areas with soap and

water.[3]

Emergency and Disposal Plan
Accidental Release Measures

Evacuate: Immediately evacuate personnel from the spill area to a safe distance.[1]
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Ventilate: Ensure the area is well-ventilated.

Contain Spill: Prevent the spill from entering drains or waterways using dikes or inert

absorbent materials.[1][4]

Desensitize: Desensitize the spilled material with a compatible, miscible solvent.[1]

Clean-Up: Use non-sparking tools and non-abrasive absorbents to collect the material.[1]

Place the absorbed material into a suitable, closed container for disposal.[3]

First Aid Procedures
Inhalation: Move the individual to fresh air. If breathing has ceased, provide artificial

respiration. Seek immediate medical attention.[1][3]

Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin

thoroughly with soap and plenty of water.[1][3]

Eye Contact: Rinse eyes with pure water for at least 15 minutes, holding the eyelids open.[3]

Consult a doctor.[3]

Ingestion:DO NOT induce vomiting.[3] Rinse the mouth with water and immediately call a

Poison Control Center or doctor.[1][3]

Disposal Plan
Disposal of TEGDN and contaminated materials must be handled by specialists and in

accordance with all local and national regulations.[1]

Waste Collection: Collect waste in suitable, closed, and properly labeled containers.

Disposal Method: The material can be sent to a licensed chemical destruction plant or

disposed of via controlled incineration with flue gas scrubbing.[3]

Prohibitions:Do not discharge TEGDN into sewer systems or contaminate water, foodstuffs,

or feed.[3]

Workflow for Handling Triethylene Glycol Dinitrate
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The following diagram illustrates the procedural flow for the safe handling of TEGDN, from

initial preparation to final disposal.

1. Pre-Handling Preparation

2. Safe Handling Protocol

3. Post-Handling & Decontamination

4. Waste Disposal
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Task Complete
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Click to download full resolution via product page

Caption: Workflow for safe handling of Triethylene Glycol Dinitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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